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Abstract

B-ionone is a C13-norisoprenoid, a volatile organic compound (VOC) derived from the
enzymatic degradation of carotenoids.[1][2] It is a significant contributor to the characteristic
aroma of many fruits and flowers, including roses, violets, raspberries, and tomatoes.[2][3][4]
Possessing a distinctive floral, woody, and slightly fruity scent, -ionone's influence on sensory
perception belies its often low concentrations, a testament to its extremely low odor threshold
of 0.007 ppb in air.[1][5] Beyond its role as an aroma compound, [3-ionone serves critical
ecological functions for plants, acting as an attractant for pollinators or as a defense compound
against herbivores and pathogens.[1][6] This guide provides an in-depth examination of 3-
ionone, covering its biosynthetic pathway, its multifaceted biological roles, and the analytical
methodologies essential for its extraction and quantification. It is intended for researchers in
plant science, analytical chemistry, and drug development seeking a comprehensive
understanding of this pivotal VOC.

The Chemistry and Occurrence of B-lonone
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B-ionone (4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-2-one) is a cyclic ketone with the
chemical formula C13H200.[7] It exists as a pale yellow liquid at room temperature and is
largely insoluble in water but soluble in oils and alcohols.[7] This lipophilic nature is critical to its
function as a volatile compound that can traverse cellular membranes and be released into the
atmosphere.

Its presence is widespread throughout the plant kingdom, contributing significantly to the flavor
and fragrance profiles of numerous species. The concentration and importance of 3-ionone can
vary dramatically between different plants and even different tissues within the same plant.[1]

[4]
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Biosynthesis: The Cleavage of Carotenoids

The primary route to B-ionone formation in plants is the oxidative cleavage of -carotene.[1][13]
This reaction is not random but is precisely catalyzed by a class of non-heme iron enzymes
known as Carotenoid Cleavage Dioxygenases (CCDs).[14][15]

The Role of Carotenoid Cleavage Dioxygenase 1 (CCD1)

The key enzyme responsible for -ionone synthesis is CCD1.[1][4] This enzyme specifically
targets and cleaves the 9,10 and 9',10' double bonds of the (3-carotene molecule.[11] The
reaction requires molecular oxygen and results in the formation of two molecules of (3-ionone
and a C14 dialdehyde from a single (3-carotene precursor. The expression and activity of CCD
genes are often tightly regulated, linked to developmental stages (like fruit ripening and flower
opening), circadian rhythms, and responses to environmental stress.[16][17]
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The Biosynthetic Pathway

The causality of this pathway is straightforward: the accumulation of the precursor, (3-carotene,
is a prerequisite for B-ionone production. Tissues rich in B-carotene, such as chromoplasts in
ripening fruits and petals, are primary sites for its synthesis. The spatio-temporal expression of
the CCD1 gene dictates when and where this conversion occurs.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Enzymatic conversion of 3-carotene to -ionone by CCD1.

Biological Functions: A Molecule of Communication

B-ionone is not merely a metabolic byproduct; it is a potent signaling molecule that mediates a
plant's interaction with its environment.[1]

» Pollinator Attraction: In many flowering species, such as Osmanthus fragrans and Petunia
hybrida, B-ionone is a key component of the floral scent bouquet that attracts pollinators,
thereby ensuring successful reproduction.[1][4]

o Herbivore and Pathogen Defense: The release of 3-ionone can act as a repellent or feeding
deterrent to herbivores, such as the red-legged earth mite.[1] Furthermore, it has
demonstrated antibacterial and fungicidal properties, contributing to the plant's innate
immune response.[18] Recent studies show that pre-treatment with 3-ionone can increase
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resistance in plants like Arabidopsis and tomato against the necrotrophic fungus Botrytis
cinerea.[6]

» Abiotic Stress Response: The synthesis and accumulation of B-ionone can be induced by
abiotic stressors, particularly photooxidative stress.[1] The enzymatic or reactive oxygen
species (ROS)-mediated oxidation of -carotene can lead to its formation, suggesting a role
in the plant's broader stress response network.[14]
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1. Sample Preparation
(Homogenize Tissue, Add IS,
Seal in Vial)
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2. Headspace Extraction
(Equilibrate & Heat Vial,
Expose SPME Fiber)

3. Thermal Desorption
(Inject Fiber into Hot GC Inlet)

4. GC Separation
(Separate VOCs by Boiling Point)

5. MS Detection & Identification
(Generate & Match Mass Spectra)
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6. Data Analysis
(Quantify using Internal Standard
and Calibration Curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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